Cas no 1804834-93-2 (4-Hydroxy-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-acetic acid)

• Product Name: 4-Hydroxy-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-acetic acid
• CAS No: 1804834-93-2
• MF: C₉H₅F₆NO₄
• MW: 305.130723714828
• CID: 4832961
• Update Time: 2025-06-15

4-Hydroxy-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-acetic acid

• Inchi： 1S/C9H5F6NO4/c10-8(11,12)7-6(20-9(13,14)15)5(19)3(2-16-7)1-4(17)18/h2H,1H2,(H,16,19)(H,17,18)
• InChI Key： AGUCCHHZDGAYDL-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(C(CC(=O)O)=CN1)=O)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 502
• XLogP3: 1.9
• Topological Polar Surface Area: 75.6

Additional information on 4-Hydroxy-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-acetic acid

Introduction to 4-Hydroxy-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-acetic acid (CAS No. 1804834-93-2)

4-Hydroxy-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-acetic acid (CAS No. 1804834-93-2) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including a pyridine ring, hydroxy group, trifluoromethoxy substituent, and trifluoromethyl group, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications.

The pyridine ring is a fundamental component of many bioactive molecules, contributing to the compound's stability and reactivity. The presence of the hydroxy group at the 4-position enhances the compound's solubility and potentially its binding affinity to specific biological targets. The trifluoromethoxy and trifluoromethyl substituents are known for their ability to modulate the electronic properties of the molecule, influencing its pharmacokinetic and pharmacodynamic profiles.

Recent studies have highlighted the potential of 4-Hydroxy-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-acetic acid in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory cascade, such as cyclooxygenase (COX) and lipoxygenase (LOX). This makes it a promising lead for the development of new anti-inflammatory drugs with improved efficacy and reduced side effects.

In addition to its anti-inflammatory properties, 4-Hydroxy-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-acetic acid has also shown potential in cancer research. Studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those resistant to conventional chemotherapeutic agents. The mechanism of action appears to involve the modulation of signaling pathways associated with cell survival and proliferation, such as the PI3K/AKT and MAPK pathways. These findings suggest that 4-Hydroxy-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-acetic acid could be a valuable tool in the development of novel anticancer therapies.

The pharmacokinetic properties of 4-Hydroxy-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-acetic acid have also been extensively studied. Research indicates that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its therapeutic potential. Its high oral bioavailability and low toxicity make it an attractive candidate for further preclinical and clinical development.

In terms of safety, preliminary toxicological studies have shown that 4-Hydroxy-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-acetic acid exhibits low toxicity at therapeutic doses. However, as with any new drug candidate, comprehensive safety assessments are necessary to ensure its long-term safety and efficacy.

The synthesis of 4-Hydroxy-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-acetic acid has been optimized using modern synthetic methods, ensuring high yields and purity. The synthetic route involves several key steps, including the formation of the pyridine ring, introduction of the hydroxy group, and subsequent substitution with trifluoromethoxy and trifluoromethyl groups. These advancements in synthetic chemistry have facilitated large-scale production and further research into this compound.

In conclusion, 4-Hydroxy-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-acetic acid (CAS No. 1804834-93-2) represents a promising molecule with diverse biological activities and therapeutic potential. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies are expected to uncover additional applications and refine its use in clinical settings.